2-[4-(Propan-2-yl)phenyl]piperidine

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: 2-(4-propan-2-ylphenyl)piperidine
• InChI: InChI=1S/C14H21N/c1-11(2)12-6-8-13(9-7-12)14-5-3-4-10-15-14/h6-9,11,14-15H,3-5,10H2,1-2H3
• InChI Key: HARJXMGGMPBAQA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2CCCCN2

Description

2-[4-(Propan-2-yl)phenyl]piperidine is a piperidine derivative featuring a 4-isopropylphenyl substituent at the 2-position of the piperidine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[4-(Propan-2-yl)phenyl]piperidine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as piperidine and 4-isopropylbenzaldehyde.

Reductive Amination: The key step involves the reductive amination of piperidine with 4-isopropylbenzaldehyde in the presence of a reducing agent like sodium triacetoxyborohydride. The reaction is usually carried out in an organic solvent such as methanol or ethanol under mild conditions.

Purification: The crude product is purified using standard techniques like recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods: In an industrial setting, the synthesis of 2-[4-(Propan-2-yl)phenyl]piperidine can be scaled up using continuous flow reactors. This approach allows for better control over reaction parameters, increased safety, and higher yields. The use of automated systems and advanced purification techniques ensures the production of large quantities of the compound with consistent quality .

Chemical Reactions Analysis

Types of Reactions: 2-[4-(Propan-2-yl)phenyl]piperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: The piperidine ring can undergo nucleophilic substitution reactions with halogenating agents like thionyl chloride or phosphorus tribromide to introduce halogen atoms.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in aqueous solution at room temperature.

Reduction: Lithium aluminum hydride in anhydrous ether at low temperatures.

Substitution: Thionyl chloride in dichloromethane under reflux conditions.

Major Products:

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols or amines.

Substitution: Halogenated piperidine derivatives.

Scientific Research Applications

2-[4-(Propan-2-yl)phenyl]piperidine has a wide range of applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: It serves as a lead compound in the development of new drugs targeting neurological disorders, pain management, and inflammation.

Industry: The compound is utilized in the production of specialty chemicals and as a precursor for the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of 2-[4-(Propan-2-yl)phenyl]piperidine involves its interaction with specific molecular targets in the body. The compound can bind to receptors or enzymes, modulating their activity and leading to various physiological effects. For example, it may act as an agonist or antagonist at neurotransmitter receptors, influencing signal transduction pathways and altering cellular responses .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key structural and physicochemical differences between 2-[4-(propan-2-yl)phenyl]piperidine and related compounds:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituent Position	Melting Point (°C)	Key Functional Groups
2-[4-(Propan-2-yl)phenyl]piperidine (target)	C₁₄H₂₁N	203.32	2-position	Not reported	Piperidine, isopropylphenyl
4-[4-(Propan-2-yl)phenyl]piperidine	C₁₄H₂₁N	203.32	4-position	Not reported	Piperidine, isopropylphenyl
2-(Cyclohexylmethyl)-1-[2-[4-(2-methylpropyl)phenyl]propyl]piperidine	C₂₅H₃₉N	355.32	Multiple positions	Not reported	Piperidine, cyclohexylmethyl, branched alkylphenyl
4-Hydroxy-N-methyl-piperidine	C₆H₁₃NO	115.18	4-hydroxy, N-methyl	29–31	Hydroxyl, methylamine
4-(4-Fluorophenyl)-4-hydroxy-piperidine	C₁₁H₁₂FNO	193.22	4-fluorophenyl, 4-hydroxy	Not reported	Fluorophenyl, hydroxyl

Key Observations :

• Positional Isomerism: The 2- vs. 4-substitution on the piperidine ring (e.g., 2- vs.
• Substituent Effects : Bulkier groups (e.g., cyclohexylmethyl in ) increase molecular weight and lipophilicity, which may enhance membrane permeability but reduce aqueous solubility .
• Functional Groups : Hydroxyl or fluorine substituents (e.g., 4-hydroxy-N-methyl-piperidine or 4-fluorophenyl derivatives) introduce polarity and hydrogen-bonding capacity, influencing pharmacokinetic properties .

Antimicrobial Activity:

• Piperidine derivatives with halogenated phenyl groups (e.g., 4-fluorophenyl) exhibit enhanced antimicrobial activity due to increased electrophilicity and membrane disruption . For example, fluorophenyl-substituted piperidines showed MIC values of 2–8 µg/mL against Staphylococcus aureus .

Kinase Inhibition:

• Piperidine-based compounds with aryl substituents are potent kinase inhibitors. For instance, 4-substituted phenylpiperidines demonstrated IC₅₀ values of 10–50 nM against EGFR kinase .
• The 2-substituted isomer’s steric profile might reduce binding affinity compared to 4-substituted analogs, as observed in related studies .

Metabolic Stability:

• Piperidine derivatives with bulky aromatic groups (e.g., isopropylphenyl) exhibit longer metabolic half-lives due to reduced cytochrome P450-mediated oxidation .

Insights :

• The target compound’s synthesis likely involves palladium-catalyzed cross-coupling or reductive amination, with yields comparable to similar piperidine derivatives (60–85%) .
• Higher yields are achieved with electron-deficient aryl halides due to improved reaction kinetics .

Biological Activity

2-[4-(Propan-2-yl)phenyl]piperidine, also known as 4-[4-(Propan-2-yl)phenyl]piperidine, is a synthetic compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic applications.

Chemical Structure and Properties

The compound features a piperidine ring substituted with a propan-2-yl group and a phenyl moiety. This unique structure allows it to interact with various biological targets, contributing to its diverse pharmacological effects.

Antimicrobial Activity

Research indicates that 2-[4-(Propan-2-yl)phenyl]piperidine exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains, suggesting potential applications in treating infections caused by resistant pathogens.

Anticancer Properties

The compound has also been investigated for its anticancer activity. Preliminary studies show that it can inhibit the proliferation of cancer cell lines, possibly through apoptosis induction and cell cycle arrest mechanisms. Further exploration into its structure-activity relationship (SAR) is necessary to optimize its efficacy against specific cancer types.

Neuroprotective Effects

Another area of interest is the neuroprotective potential of 2-[4-(Propan-2-yl)phenyl]piperidine. It has been shown to modulate neurotransmitter systems, which may benefit conditions such as Parkinson's disease and other neurodegenerative disorders. The compound's interaction with G-protein-coupled receptors (GPCRs) suggests a mechanism for its neuroprotective effects .

The biological activity of 2-[4-(Propan-2-yl)phenyl]piperidine is attributed to its ability to interact with various molecular targets:

• Receptor Binding : The compound likely binds to neurotransmitter receptors, influencing synaptic transmission and neuronal health.
• Enzyme Inhibition : It may inhibit specific enzymes involved in inflammatory processes or cancer cell proliferation, contributing to its therapeutic effects .
• Cell Signaling Modulation : By altering cellular signaling pathways, the compound can affect gene expression related to cell survival and apoptosis.

Comparative Analysis with Similar Compounds

Compound Name	Biological Activity	Mechanism of Action
Piperine	Antioxidant, anti-inflammatory	Receptor modulation
Evodiamine	Anticancer	Enzyme inhibition
Matrine	Antiviral	Cell signaling modulation

The structural similarities among these compounds highlight the importance of substituent patterns in determining biological activity. 2-[4-(Propan-2-yl)phenyl]piperidine's unique substitution allows for distinct interactions compared to other piperidine derivatives.

Case Studies and Research Findings

• Antimicrobial Study : A study evaluated the antimicrobial efficacy of various piperidine derivatives, including 2-[4-(Propan-2-yl)phenyl]piperidine. The results indicated a broad spectrum of activity against Gram-positive and Gram-negative bacteria, supporting its potential as an antibacterial agent.
• Cancer Cell Line Inhibition : In vitro assays showed that this compound significantly reduced the viability of several cancer cell lines at micromolar concentrations. The mechanism was linked to the induction of apoptosis through mitochondrial pathways .
• Neuroprotection in Animal Models : Animal studies have suggested that administration of 2-[4-(Propan-2-yl)phenyl]piperidine can improve outcomes in models of neurodegeneration, possibly by enhancing dopaminergic signaling and reducing oxidative stress .